Cas no 1779876-05-9 (2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 1779876-05-9
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6540592
• PubChem ID: 84767097
• Update Time: 2025-07-19

2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one
• EN300-1732180
• 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• 1779876-05-9

• Inchi： 1S/C8H8N4O/c9-3-7(13)6-4-10-8-1-2-11-12(8)5-6/h1-2,4-5H,3,9H2
• InChI Key： GRUPFKABYRKGGG-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one

Introduction to 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one (CAS No. 1779876-05-9)

2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1779876-05-9, this molecule represents a fascinating intersection of pyrazole, pyrimidine, and amide functionalities, making it a promising candidate for further investigation in drug discovery and medicinal chemistry. The compound's molecular framework suggests potential interactions with biological targets, which has sparked interest among researchers exploring novel therapeutic agents.

The structural composition of 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one is characterized by a central pyrazolopyrimidine core, which is flanked by an amino group and an ethanone moiety. This arrangement allows for diverse chemical modifications and functionalization, enabling the synthesis of derivatives with tailored biological properties. The presence of both nitrogen and oxygen heteroatoms in the molecule enhances its potential to interact with various biological receptors and enzymes, making it a versatile scaffold for pharmacological exploration.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Pyrazolopyrimidine derivatives, in particular, have shown promise in inhibiting key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders. The pyrazolo1,5-apyrimidin-6-yl moiety in 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one is known to exhibit significant binding affinity to certain protein targets, suggesting its potential as a lead compound for drug development.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling pathways. Studies have indicated that molecules with similar structural motifs can interfere with processes such as cell proliferation, apoptosis, and angiogenesis. The amino group at the C1 position and the ethanone moiety at the C2 position provide opportunities for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility makes 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one an attractive candidate for structure-based drug design.

The synthesis of 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The construction of the pyrazolopyrimidine core typically involves cyclocondensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. Subsequent functionalization steps introduce the amino group and the ethanone moiety, often through nucleophilic substitution or condensation reactions. The purity of the final product is crucial for subsequent biological evaluations, necessitating rigorous purification techniques such as column chromatography or recrystallization.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-amino-1-{pyrazolo1,5-apyrimidin-6-ylen}ethanone (CAS No. 1779876-05). Molecular docking simulations can predict how this molecule might interact with target proteins, providing valuable insights into its potential biological activity before experimental testing is conducted. These computational approaches have become indispensable tools in modern drug discovery pipelines, allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.

The pharmacological profile of 2-amino-pyrazolopyrimidine derivatives has been extensively studied in preclinical models. Initial screenings have revealed that these compounds exhibit inhibitory activity against various enzymes implicated in disease pathogenesis. For instance, some derivatives have shown potent inhibition of kinases involved in cancer progression, while others have demonstrated anti-inflammatory effects by modulating cytokine production pathways. Such findings underscore the therapeutic potential of this chemical class and highlight the importance of further exploration.

In addition to their enzymatic activity, these heterocyclic compounds have also been investigated for their ability to cross cell membranes efficiently. This property is critical for developing orally bioavailable drugs that can reach their target sites within the body without being metabolized prematurely. The lipophilicity and solubility profile of 2-amino-pyrazolopyrimidine derivatives can be modulated through structural modifications to optimize their pharmacokinetic properties.

The role of CAS No. 1779876_05_9 as a reference identifier ensures consistency in scientific literature and facilitates database searches for researchers interested in related compounds or synthetic methodologies. This standardized nomenclature system is essential for maintaining order in chemical research and enabling efficient collaboration across international scientific communities.

Future directions in the study of 2-amino-pyrazolopyrimidine derivatives may include exploring their efficacy in clinical trials and developing novel synthetic routes to improve yield and scalability. Additionally, interdisciplinary approaches combining medicinal chemistry with bioinformatics could uncover new therapeutic applications for these molecules by analyzing large datasets of biological interactions.

In conclusion,2-amino-pyrazolopyrimidine derivatives, exemplified by CAS No 1779876059, represent a dynamic area of research with significant potential for advancing pharmaceutical therapies. Their unique structural features and demonstrated biological activities make them valuable tools for drug discovery efforts aimed at addressing unmet medical needs across various disease categories.